Cas no 1340244-73-6 (2-(1-Methyl-1H-pyrazol-5-yl)benzoic acid)

• Product Name: 2-(1-Methyl-1H-pyrazol-5-yl)benzoic acid
• CAS No: 1340244-73-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 5744143
• PubChem ID: 63961370
• Update Time: 2025-06-08

2-(1-Methyl-1H-pyrazol-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-745859
• 2-(1-methyl-1H-pyrazol-5-yl)benzoic acid
• 2-(1-methyl-1H-pyrazol-5-yl)benzoicacid
• AKOS013277058
• 1340244-73-6
• Benzoic acid, 2-(1-methyl-1H-pyrazol-5-yl)-
• 2-(1-Methyl-1H-pyrazol-5-yl)benzoic acid

• Inchi： 1S/C11H10N2O2/c1-13-10(6-7-12-13)8-4-2-3-5-9(8)11(14)15/h2-7H,1H3,(H,14,15)
• InChI Key： OFDOVXSDSIFOSE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 367.0±17.0 °C(Predicted)
• pka: 3.85±0.36(Predicted)

Additional information on 2-(1-Methyl-1H-pyrazol-5-yl)benzoic acid

Exploring the Versatile Applications of 2-(1-Methyl-1H-pyrazol-5-yl)benzoic acid (CAS No. 1340244-73-6)

In the realm of organic chemistry and pharmaceutical research, 2-(1-Methyl-1H-pyrazol-5-yl)benzoic acid (CAS No. 1340244-73-6) has emerged as a compound of significant interest. This heterocyclic derivative combines a benzoic acid moiety with a 1-methyl-1H-pyrazole ring, offering unique chemical properties that make it valuable in drug discovery and material science. Researchers are increasingly focusing on this compound due to its potential as a building block for more complex molecules, particularly in the development of novel biologically active compounds.

The structural features of 2-(1-Methyl-1H-pyrazol-5-yl)benzoic acid contribute to its versatility. The presence of both carboxylic acid and pyrazole functional groups allows for various chemical modifications, making it an excellent candidate for medicinal chemistry applications. Recent studies have explored its potential as a precursor for small molecule inhibitors, particularly in targeting specific enzymes involved in inflammatory pathways. This aligns with current research trends focusing on precision medicine and targeted therapies.

From a synthetic chemistry perspective, 1340244-73-6 offers several advantages. Its moderate polarity and good solubility in common organic solvents facilitate various organic transformations. The compound's stability under standard laboratory conditions makes it particularly attractive for high-throughput screening applications. Many pharmaceutical companies are now incorporating similar pyrazole-containing compounds into their drug discovery pipelines, recognizing their potential in addressing unmet medical needs.

The growing interest in 2-(1-Methyl-1H-pyrazol-5-yl)benzoic acid is reflected in scientific literature and patent applications. Recent publications have highlighted its use in developing kinase inhibitors, a hot topic in cancer research. The compound's ability to serve as a pharmacophore in drug design has positioned it as a valuable tool for researchers working on structure-activity relationship studies. This is particularly relevant given the current emphasis on computational drug design and AI-assisted molecular modeling in pharmaceutical development.

Quality control and characterization of 1340244-73-6 are crucial aspects for researchers. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure the compound's purity and structural integrity. These quality assurance measures are especially important when the material is used as a reference standard in biological assays or as a starting material for further chemical modifications.

In material science applications, 2-(1-Methyl-1H-pyrazol-5-yl)benzoic acid has shown promise as a component in functional materials. Its conjugated system and potential for hydrogen bonding make it interesting for developing organic electronic materials and coordination polymers. This aligns with current research trends in green chemistry and sustainable materials, areas that are receiving increased attention from both academia and industry.

The commercial availability of 1340244-73-6 from specialty chemical suppliers has facilitated its adoption in various research programs. However, researchers often inquire about optimal storage conditions and handling procedures to maintain the compound's stability. Proper storage in anhydrous conditions at controlled temperatures is generally recommended to preserve its chemical integrity over extended periods.

Looking forward, the applications of 2-(1-Methyl-1H-pyrazol-5-yl)benzoic acid are expected to expand as researchers continue to explore its potential. With the growing emphasis on fragment-based drug discovery and click chemistry approaches, compounds like this that offer multiple points for structural diversification are becoming increasingly valuable. The compound's relevance in current drug discovery trends ensures it will remain an important tool for medicinal chemists in the coming years.

For researchers working with 1340244-73-6, understanding its physicochemical properties is essential. The compound's logP value, aqueous solubility, and pKa characteristics influence its behavior in biological systems and chemical reactions. These parameters are particularly important when designing structure-activity relationship studies or optimizing lead compounds in drug development programs.

The synthesis of 2-(1-Methyl-1H-pyrazol-5-yl)benzoic acid typically involves cross-coupling reactions between appropriately substituted pyrazole and benzoic acid derivatives. Recent advances in catalytic methods have improved the efficiency of such syntheses, making the compound more accessible for research purposes. These methodological improvements are part of broader trends in sustainable synthesis and atom economy in organic chemistry.